3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: (3-benzyl-4,8-dimethyl-2-oxochromen-7-yl) 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C28H26O7/c1-16-20-11-12-22(34-27(29)19-14-23(31-3)26(33-5)24(15-19)32-4)17(2)25(20)35-28(30)21(16)13-18-9-7-6-8-10-18/h6-12,14-15H,13H2,1-5H3
• InChI Key: SHYGSEFLFMMYRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)CC4=CC=CC=C4
• Molecular Formula: C28H26O7
• Molecular Weight: 474.5 g/mol

Description

The compound “3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a yield of 0.292 g (56.3%), mp = 268–270°C was reported for a similar compound. The crude product was purified by flash chromatography on silica gel using dichloromethane as an eluent.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as NMR. For example, the 1H NMR (DMSO-d6) of a similar compound showed peaks at δ 7.79 (d, J = 8.7 Hz, 1H), 7.44 (d, J = 8.7 Hz, 1H), 7.21 (t, J = 5.4 Hz, 1H), among others.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the synthesis of a similar compound involved a reaction that yielded a precipitate which was filtered, washed with cold water, and recrystallized from ethanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, a similar compound has a molecular weight of 338.36 and is stored at a temperature of 28 C.

Mechanism of Action

The mechanism of action of this compound is not well-documented in the literature. More research is needed to understand how this compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the literature. It is recommended to handle this compound with care and follow standard safety protocols.

Future Directions

The future directions for research on this compound could involve further studies on its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more research is needed to understand the safety and hazards associated with this compound. It would also be beneficial to explore potential applications of this compound in various fields.